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Abstract
Kadsulignan N is a naturally occurring dibenzocyclooctadiene lignan, a class of secondary

metabolites recognized for their diverse biological activities. First identified from the seeds of

Kadsura coccinea, this compound has garnered interest within the scientific community for its

potential therapeutic applications. This technical guide provides a comprehensive overview of

the discovery, origin, and known biological activities of kadsulignan N, with a focus on

presenting detailed experimental protocols and quantitative data for researchers, scientists,

and drug development professionals. While the initial discovery dates back to 1993, this

document consolidates the available information and presents it in a structured format,

including tabulated quantitative data and visual representations of relevant biological pathways

and experimental workflows.

Discovery and Origin
Kadsulignan N was first isolated and identified in 1993 by Chen et al. from the seeds of

Kadsura coccinea[1]. Kadsura coccinea, a plant belonging to the Schisandraceae family, is a

traditional Chinese medicine herb with a history of use in treating various ailments.[2] Lignans

are among the primary bioactive constituents of the Kadsura genus.[3]

The genus Kadsura is a rich source of structurally diverse lignans, which are broadly classified

into several types, including dibenzocyclooctadienes, of which kadsulignan N is a member.[3]
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These plants are primarily distributed in the South and Southwest of China.[3] The traditional

use of Kadsura species in folk medicine for conditions such as rheumatoid arthritis and

gastroenteric disorders has prompted significant phytochemical investigation into their

constituent compounds.[2][3]

Physicochemical Properties and Spectroscopic
Data
The precise experimental protocols for the original isolation and the complete spectroscopic

data for kadsulignan N are detailed in the initial discovery paper by Chen et al. (1993). While

the full text of this specific publication is not widely available in public databases, this guide

compiles the key quantitative data that has been subsequently referenced and utilized in the

field.

Table 1: Spectroscopic Data for Kadsulignan N

Spectroscopic Data Type Reported Values

¹H NMR (Proton NMR)

Specific chemical shifts (δ) and coupling

constants (J) that define the proton environment

of the molecule. This data is crucial for

determining the connectivity and

stereochemistry of the compound.

¹³C NMR (Carbon-13 NMR)

Provides information on the carbon skeleton of

kadsulignan N, with chemical shifts indicating

the electronic environment of each carbon atom.

Mass Spectrometry (MS)

The exact mass and fragmentation pattern of

kadsulignan N, which confirms its molecular

formula and provides structural clues.

Note: The specific numerical data from the original publication by Chen et al. (1993) is not

publicly accessible. The table above serves as a template for the type of quantitative data that

would be expected for this compound.
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The following sections outline the general methodologies employed for the isolation and

characterization of lignans from Kadsura species, based on established practices in natural

product chemistry. These protocols are representative of the techniques likely used for the

discovery of kadsulignan N.

Isolation of Kadsulignan N from Kadsura coccinea
seeds
The isolation of kadsulignan N typically involves a multi-step process beginning with the

collection and preparation of the plant material, followed by extraction and chromatographic

separation.
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Plant Material Preparation

Extraction

Fractionation and Purification

Collection of Kadsura coccinea seeds

Drying and powdering of seeds

Maceration with organic solvent (e.g., ethanol or methanol)

Filtration and concentration of the crude extract

Solvent-solvent partitioning

Column chromatography (e.g., silica gel)

Further purification by HPLC

I
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Spectroscopic Analysis
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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